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Compound of Interest

Compound Name: Copper(II) ionophore I

Cat. No.: B142257 Get Quote

Essential Safety and Handling Guide for Copper(II)
Ionophore I
Chemical Identity:

Systematic Name: o-Xylylenebis(N,N-diisobutyldithiocarbamate)

Synonym: Copper(II) ionophore I, o-XBDiBDTC

CAS Number: 125769-67-7

Molecular Formula: C₂₆H₄₄N₂S₄

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Copper(II) ionophore I. The following procedures

and data are compiled to ensure safe laboratory practices.

Quantitative Data Summary
Specific toxicological data, such as an LD50, for Copper(II) ionophore I is not readily

available. Therefore, the occupational exposure limits for general copper dusts and mists are

provided as a conservative reference.
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Parameter Value Species Reference

Occupational

Exposure Limits (as

Cu)

NIOSH REL (TWA) 1 mg/m³ N/A [1]

OSHA PEL (TWA) 1 mg/m³ N/A [1]

Acute Oral Toxicity

(General

Dithiocarbamates)

LD50 Range 285 - 7500 mg/kg Rat/Mouse [2]

Note: The provided LD50 range is for dithiocarbamates as a class of compounds and may not

be representative of Copper(II) ionophore I. Handle this compound with care, assuming it may

be harmful if ingested or inhaled.

Personal Protective Equipment (PPE)
A standard laboratory PPE protocol should be followed when handling Copper(II) ionophore I.

Protection Type Specification Rationale

Hand Protection
Nitrile or other suitable

chemical-resistant gloves.
To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust or

splashes.

Skin and Body Standard laboratory coat.
To prevent contamination of

personal clothing.

Respiratory
NIOSH-approved N95 (or

better) respirator.

Required if there is a risk of

generating dust or aerosols.
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Operational and Disposal Plans
Handling and Storage

Engineering Controls: Handle in a well-ventilated area. For procedures that may generate

dust or aerosols, use a chemical fume hood.

Handling Practices: Avoid contact with skin and eyes. Avoid the formation of dust and

aerosols. Use non-sparking tools.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place. Keep away from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures
Spill Response:

Evacuate the area.

Wear appropriate PPE.

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

sealed, labeled container for hazardous waste disposal.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and collect the waste

for disposal.

Prevent the material from entering drains or waterways.

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing difficulties arise, seek medical

attention.

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are

present, remove them if it is easy to do so. Continue rinsing and seek medical attention.
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Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate

medical advice.

Disposal Plan
Waste Classification: Copper(II) ionophore I and its containers should be treated as

hazardous waste.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations. Do not dispose of down the drain

or into the environment.

Mechanism of Action: Copper Ionophore Signaling
Pathway
Copper ionophores, including dithiocarbamates, facilitate the transport of copper ions across

cellular membranes, leading to an increase in intracellular copper concentration.[3] This

disrupts copper homeostasis and induces a form of cell death known as cuproptosis.[4][5] The

primary mechanism involves the generation of reactive oxygen species (ROS) and the

aggregation of lipoylated mitochondrial proteins.[4][6]
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Caption: Mechanism of copper ionophore-induced cuproptosis.
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Experimental Protocols
While specific, detailed protocols for o-Xylylenebis(N,N-diisobutyldithiocarbamate) are not

widely published, its primary application is as a neutral ionophore for Cu²⁺-selective polymer

membrane electrodes. A general protocol for the preparation of such an electrode is outlined

below.

Protocol: Preparation of a Cu²⁺-Selective Polymer Membrane Electrode

Membrane Cocktail Preparation:

Dissolve high molecular weight poly(vinyl chloride) (PVC) as the polymer matrix.

Add a plasticizer (e.g., dioctyl phthalate or nitrophenyl octyl ether).

Dissolve the Copper(II) ionophore I in the mixture. The concentration of the ionophore is

a critical parameter and typically ranges from 1-5% by weight.

Add a lipophilic salt (e.g., potassium tetrakis(4-chlorophenyl)borate) to reduce the

membrane resistance and improve the electrode's response.

The components are typically dissolved in a volatile solvent like tetrahydrofuran (THF).

Membrane Casting:

Pour the membrane cocktail into a glass ring or a suitable casting mold placed on a clean

glass plate.

Allow the solvent to evaporate slowly over 24-48 hours to form a thin, homogeneous

membrane.

Electrode Assembly:

Cut a small disc from the cast membrane.

Mount the membrane disc into an electrode body (e.g., a PVC tube).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b142257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fill the electrode body with an internal filling solution containing a known concentration of

a copper salt (e.g., 0.1 M CuCl₂).

Insert an internal reference electrode (e.g., Ag/AgCl) into the filling solution.

Conditioning and Calibration:

Condition the electrode by soaking it in a solution of a copper salt for several hours.

Calibrate the electrode by measuring its potential in a series of standard solutions of

known Cu²⁺ concentrations.

Plot the measured potential against the logarithm of the Cu²⁺ activity to determine the

electrode's response characteristics (e.g., slope, detection limit).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142257?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

